Cas no 2137606-87-0 (4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-)

• Product Name: 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-
• CAS No: 2137606-87-0
• MF: C₇H₁₆N₂O₄S₂
• MW: 256.342939376831
• CID: 5287263
• Update Time: 2025-05-19

4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-

• Inchi： 1S/C7H16N2O4S2/c1-8-15(12,13)7-3-5-9(6-4-7)14(2,10)11/h7-8H,3-6H2,1-2H3
• InChI Key： BZRQSFOXRBJDOI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(S(NC)(=O)=O)CC1

Additional information on 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-

Professional Introduction to 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- (CAS No. 2137606-87-0)

4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2137606-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in drug development. The structural framework of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- incorporates a piperidine ring substituted with a sulfonamide group and a methylsulfonyl moiety, which endows it with unique chemical and pharmacological properties.

The significance of this compound lies in its potential as a pharmacophore in the design of novel therapeutic agents. Sulfonamides, in general, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methylsulfonyl group in 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- enhances its interactions with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with enzymes and receptors, providing insights into its mechanism of action.

In the context of modern drug discovery, the synthesis and characterization of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- have been refined through state-of-the-art methodologies. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound. These analytical methods are crucial for ensuring that the final product meets the stringent standards required for preclinical and clinical studies.

One of the most compelling aspects of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- is its potential application in addressing unmet medical needs. Current research indicates that sulfonamide derivatives exhibit significant promise in modulating pathways associated with chronic diseases such as cancer, diabetes, and autoimmune disorders. The methylsulfonyl group is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This feature makes 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- an attractive scaffold for structure-activity relationship (SAR) studies.

The pharmacological profile of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- has been explored through in vitro and in vivo studies. Preliminary findings suggest that this compound demonstrates inhibitory activity against specific enzymes implicated in disease progression. For instance, research has shown that sulfonamides can interfere with metabolic pathways by inhibiting key enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. The unique structural features of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)-, including the piperidine ring and the sulfonamide group, contribute to its ability to modulate these enzymatic activities effectively.

Moreover, the synthesis of analogues derived from 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- has provided valuable insights into optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. By systematically modifying substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune the pharmacokinetic profile of the compound. This approach aligns with contemporary trends in drug development where personalized medicine and targeted therapies are gaining prominence.

The role of computational tools in studying 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have enabled scientists to predict how this compound will behave within biological systems. These simulations help in identifying potential binding sites on target proteins and assessing the stability of drug-protein complexes. Such information is critical for designing molecules that exhibit high efficacy and minimal side effects.

Recent publications highlight the use of 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- as a lead compound in developing novel therapeutics. For example, studies have demonstrated its potential in inhibiting kinases involved in cancer cell proliferation. The ability of sulfonamides to disrupt protein-protein interactions makes them particularly valuable in targeting signaling pathways that are dysregulated in diseases like cancer. Furthermore, the methylsulfonyl group enhances lipophilicity, which can improve membrane permeability and cellular uptake—a crucial factor for drug efficacy.

The future direction of research on 4-Piperidinesulfonamide, N-methyl-1-(methylsulfonyl)- includes exploring its role in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its potential as an adjuvant therapy for existing drugs is another avenue that holds promise for improving patient outcomes.

In conclusion,4-Piperidinesulfonamide,N-methyl-1-(methylsulfonyl)-, with its CAS No. 2137606-87-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapeutic strategies across various medical conditions. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.